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Compound of Interest

Compound Name: 5-Iodonaphthalen-2-ol

CAS No.: 128542-54-1

Cat. No.: B168882

Get Quote

Executive Safety Summary
Primary Hazard:Aquatic Toxicity (Category 1) and Skin/Eye Irritation.

Critical Disposal Rule:DO NOT dispose of down the drain. This compound is halogenated; it

must be segregated from non-halogenated organic waste to prevent the release of toxic

iodine vapors during improper incineration.

Storage: Light-sensitive.[1][2] Store in amber vials under inert gas (Nitrogen/Argon) if

possible.

Chemical Profile & Hazard Identification
Understanding the chemical nature of 5-Iodonaphthalen-2-ol is the first step in safe disposal.

Its halogenated phenolic structure dictates specific destruction methods.
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Property Data Operational Implication

CAS Number 773-01-3
Use for waste manifesting and

inventory tracking.

Formula C₁₀H₇IO
High carbon content; requires

high-temp incineration.

Physical State
Solid (Off-white to beige

powder)

Dust generation is a primary

inhalation risk during transfer.

Halogen Content Iodine (I)

MUST be incinerated with a

scrubber to capture Hydrogen

Iodide (HI) gas.

Reactivity
Incompatible with strong

oxidizers & bases

Risk of exothermic reaction; do

not mix in general organic

waste streams containing

oxidizers.

Key Signaling Pathway: Environmental Impact The following diagram illustrates the

environmental fate and necessary intervention points for this compound.
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Figure 1: Environmental fate decision tree highlighting the critical necessity of high-temperature

incineration with scrubbing.
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Pre-Disposal Segregation & Storage
Proper segregation is the single most effective way to reduce disposal costs and prevent

accidents.

The "Halogen Rule"
Because 5-Iodonaphthalen-2-ol contains iodine, it cannot be mixed with standard non-

halogenated solvents (e.g., acetone, ethanol waste) intended for fuel blending.

Why? Burning iodine-containing compounds in standard kilns releases corrosive Hydrogen

Iodide (HI) and elemental Iodine (

), which damage incinerator linings and violate emission standards [1].

Segregation Protocol
Solid Waste: Collect contaminated gloves, weigh boats, and paper towels in a dedicated

"Halogenated Solid Debris" container.

Liquid Waste: If the compound is dissolved in a solvent (e.g., DMSO, DCM), pour into the

"Halogenated Organic Solvents" carboy.

Note: Even if the solvent itself is non-halogenated (e.g., Methanol), the presence of

dissolved 5-Iodonaphthalen-2-ol renders the entire mixture halogenated waste.

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid Reagent
Use this protocol for expired shelf stock or excess synthesized powder.

PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and

N95 dust mask or fume hood sash lowered.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or the original

glass container if intact.

Labeling: Attach a hazardous waste tag immediately.
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Constituents: "5-Iodonaphthalen-2-ol"

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard[2][3]

Manifesting: List as "Solid Organic Waste, Halogenated."

Scenario B: Disposal of Reaction Mixtures (Liquid)
Use this protocol for mother liquors or rinsates.

pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction involved strong

bases, neutralize with dilute acid before adding to the waste carboy to prevent exothermic

splashing.

Solvent Compatibility: Ensure the waste carboy material (usually HDPE or Steel) is

compatible with the primary solvent carrier.

Transfer: Use a funnel to prevent spills. Do not overfill (leave 10% headspace).

Secondary Containment: Store the carboy in a tray capable of holding 110% of the volume.

Disposal Workflow Diagram
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Figure 2: Operational workflow for segregating and processing waste streams.

Emergency Spill Response
Minor Spill (< 10g solid or < 100mL liquid)

Isolate: Alert nearby personnel.
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Protect: Wear PPE (Gloves, Goggles).[3]

Contain:

Solid: Cover with wet paper towels to prevent dust, then sweep up carefully.

Liquid: Use absorbent pads or vermiculite.

Clean: Wipe the area with an ethanol-dampened towel.

Dispose: Place all cleanup materials into the Halogenated Solid Waste bin.

Major Spill (> 10g or widely dispersed)

Evacuate: Leave the immediate area.

Ventilate: Open windows or maximize ventilation if safe to do so.

Contact: Call EHS or emergency response immediately.

Regulatory & Transport Information
When preparing the waste for the hauler, ensure the following classifications are used on the

manifest [2].

Regulatory Body Classification Code

DOT (US)
Environmentally hazardous

substance, solid, n.o.s.[4]
UN3077

IATA (Air)
Environmentally hazardous

substance, solid, n.o.s.
UN3077

RCRA (US)
Not P-listed or U-listed;

Evaluate for characteristics.

D001 (Ignitable) possible if in

solvent.

Hazard Class
Class 9 (Miscellaneous

Dangerous Goods)
Packing Group III
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Note: The "n.o.s." (not otherwise specified) designation is required because 5-
Iodonaphthalen-2-ol does not have a unique UN number. You must write "(5-
Iodonaphthalen-2-ol)" in parentheses after the proper shipping name on the manifest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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